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Cat. No.: B13737309 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Tellurium (Te) and its compounds are utilized in various research and industrial applications,

including the synthesis of novel materials and pharmaceuticals. However, tellurium compounds

are recognized for their toxicity and require meticulous handling to ensure personnel safety and

prevent environmental contamination.[1][2] Acute and chronic exposure can lead to a range of

symptoms, most notably a characteristic garlic-like odor on the breath and sweat, which is

caused by the metabolic formation of dimethyl telluride.[3][4] Other symptoms may include

drowsiness, metallic taste, nausea, dermatitis, and in more severe cases, effects on the central

nervous system and red blood cells.[3][5] These application notes provide comprehensive

safety protocols for the handling, storage, and disposal of tellurium compounds in a laboratory

setting.

2.0 Hazard Identification and Toxicology

Tellurium's toxicity can vary significantly depending on its chemical form, with soluble

compounds and reactive species like hydrogen telluride posing a greater risk than the

elemental form.[2][6] The primary routes of occupational exposure are inhalation of dust or

fumes, ingestion, and skin or eye contact.[3][6]

2.1 Symptoms of Exposure
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Characteristic: A strong garlic-like odor on the breath, sweat, and urine is a hallmark of

tellurium exposure.[3][4]

Gastrointestinal: Dry mouth, metallic taste, nausea, vomiting, and loss of appetite may occur.

[5][6]

Neurological: Drowsiness, dizziness, and headache have been reported.[3][5]

Dermal: Contact may cause dermatitis or skin irritation.[3][5]

Chronic Effects: Long-term exposure may impact the liver, kidneys, and central nervous

system.[1][5]

2.2 Quantitative Toxicity & Exposure Data

The following tables summarize key quantitative data regarding the occupational exposure

limits and toxicity of tellurium and its compounds.

Table 1: Occupational Exposure Limits (OELs) for Tellurium & Compounds (as Te)

Agency Limit Type Value Notes

OSHA (PEL) TWA (8-hour) 0.1 mg/m³

Permissible
Exposure Limit.
Applies to most Te
compounds.[3][7]

NIOSH (REL) TWA (10-hour) 0.1 mg/m³

Recommended

Exposure Limit.

Applies to most Te

compounds.[3][7]

ACGIH (TLV) TWA (8-hour) 0.1 mg/m³
Threshold Limit Value.

[6][7]

| NIOSH (IDLH) | Concentration | 25 mg/m³ | Immediately Dangerous to Life or Health.[3] |

Table 2: Physical & Chemical Properties of Elemental Tellurium
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Property Value Reference

CAS Number 13494-80-9 [3]

Molecular Weight 127.6 g/mol [3]

Appearance
Grayish-white, brittle solid or

dark-gray powder
[3]

Melting Point 450 °C (842 °F) [3]

Boiling Point 989.9 °C (1814 °F) [3]

| Solubility | Insoluble in water |[3] |

3.0 Safety Protocols & Procedures

A risk-based approach is essential when working with tellurium compounds. The hierarchy of

controls should always be applied to mitigate risks.
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Elimination
(Most Effective)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume hood, glovebox)

Administrative Controls
(SOPs, training, signage)

Personal Protective Equipment (PPE)
(Gloves, goggles, lab coat)

(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating tellurium compound hazards.

3.1 Engineering Controls

Primary Containment: All work involving the weighing, transfer, or reaction of powdered or

volatile tellurium compounds must be conducted within a certified chemical fume hood or a

glovebox to prevent inhalation of dust and fumes.[6][8]

Ventilation: Ensure adequate general laboratory ventilation to maintain air quality and

prevent the accumulation of contaminants.[6][9]

3.2 Personal Protective Equipment (PPE)
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Eye Protection: Chemical safety goggles are mandatory. A face shield should also be worn

when there is a risk of splashing.[9][10]

Skin Protection: Wear a flame-resistant lab coat and appropriate chemically resistant gloves

(e.g., nitrile gloves).[9][10] Always consult the glove manufacturer's resistance guide for the

specific compound being handled.[11]

Respiratory Protection: For concentrations exceeding the OEL or during spill cleanup, a

NIOSH-approved respirator is required.[3] For concentrations up to 1 mg/m³, an N95 (or

better) particulate respirator is suitable. For higher concentrations or unknown levels, a full-

facepiece respirator with N100 filters or a powered, air-purifying respirator (PAPR) should be

used.[3] All respirator use must comply with a formal respiratory protection program,

including training and fit-testing.[11]

4.0 Experimental Protocol: Handling Solid Tellurium Compounds

The following workflow outlines the standard procedure for safely handling solid tellurium

compounds (e.g., TeO₂, elemental Te powder) in a research setting.
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1. Preparation
- Review SDS & SOP

- Designate work area in fume hood

2. Don PPE
- Lab coat

- Safety goggles
- Nitrile gloves

3. Weighing
- Use anti-static weigh boat

- Handle gently to avoid dust

4. Transfer/Reaction
- Add reagent slowly

- Keep vessel covered when possible

5. Decontamination
- Wipe down work surface

- Clean equipment

6. Waste Disposal
- Collect all Te waste in a labeled,
sealed hazardous waste container

7. Doff PPE & Wash
- Remove gloves & lab coat

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure workflow for handling solid tellurium compounds.
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4.1 Detailed Methodology

Preparation: Before starting, thoroughly review the Safety Data Sheet (SDS) for the specific

tellurium compound.[11] Designate a specific area within a chemical fume hood for the

procedure.[6]

PPE: Don all required PPE as specified in section 3.2.

Handling:

When weighing solid tellurium compounds, do so on weigh paper or in a container within

the fume hood.

Handle all materials gently to minimize the creation of airborne dust.[6][9] Do not use

compressed air to clean surfaces.[6]

For reactions, add reagents slowly to prevent aerosols.

Storage: Store tellurium compounds in tightly sealed, clearly labeled containers.[6] The

storage location should be a cool, dry, and well-ventilated area, away from incompatible

materials such as strong acids, bases, and oxidizing agents.[6][12]

Decontamination: After handling, wipe down the work area and any equipment used with an

appropriate solvent and then soap and water.

5.0 Emergency Procedures

5.1 Spills

Minor Spill (Solid):

Evacuate non-essential personnel from the immediate area.[12]

Wearing appropriate PPE, gently cover the spill with an absorbent material like vermiculite

or sand to prevent dust from becoming airborne.[5]

Carefully scoop the material into a labeled, sealable hazardous waste container.[6] Avoid

sweeping or any action that creates dust.[12] A vacuum equipped with a HEPA filter is
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preferred for cleanup.[6]

Decontaminate the area and wash hands thoroughly.

Major Spill:

Evacuate the entire laboratory immediately and alert personnel in adjacent areas.

Contact the institution's emergency response team.

Do not attempt to clean up a major spill without specialized training and equipment.[13]

5.2 Personnel Exposure

Inhalation: Move the affected person to fresh air immediately.[5][6] Seek medical attention.

Skin Contact: Promptly wash the affected area with soap and plenty of water for at least 15

minutes.[5][6] Remove contaminated clothing. Seek medical attention if irritation develops.[9]

Eye Contact: Immediately flush eyes with copious amounts of lukewarm water for at least 15

minutes, holding the eyelids open.[5][6] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[6]

6.0 Waste Disposal

All materials contaminated with tellurium compounds, including excess reagents, reaction

mixtures, contaminated PPE, and cleanup materials, must be treated as hazardous waste.[6]

[12]

Collect all tellurium waste in a dedicated, clearly labeled, and sealed container.[6]

Do not mix tellurium waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Dispose of the waste through your institution's EHS program in accordance with all federal,

state, and local regulations.[6][12] Do not pour tellurium waste down the drain.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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